Cas no 1192109-65-1 (methyl 2-amino-3,3-difluoropropanoate)

• Product Name: methyl 2-amino-3,3-difluoropropanoate
• CAS No: 1192109-65-1
• MF: C₄H₇F₂NO₂
• MW: 139.10068821907
• CID: 5812052
• PubChem ID: 59417374
• Update Time: 2025-06-13

methyl 2-amino-3,3-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, 3,3-difluoro-, methyl ester
• methyl 2-amino-3,3-difluoropropanoate
• SCHEMBL13244917
• 1192109-65-1
• EN300-1935303
• difluoro-o-methylalanine

• Inchi： 1S/C4H7F2NO2/c1-9-4(8)2(7)3(5)6/h2-3H,7H2,1H3/t2-/m0/s1
• InChI Key： MCWGXMZCPBNPDG-REOHCLBHSA-N
• SMILES： C(OC)(=O)[C@H](C(F)F)N

Computed Properties

• Exact Mass: 139.04448479g/mol
• Monoisotopic Mass: 139.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3,3-difluoropropanoate

Introduction to Methyl 2-amino-3,3-difluoropropanoate (CAS No. 1192109-65-1)

Methyl 2-amino-3,3-difluoropropanoate, with the chemical formula C₅H₇F₂O₃N, is a significant compound in the field of pharmaceutical and biochemical research. Its CAS number, CAS No. 1192109-65-1, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structure of Methyl 2-amino-3,3-difluoropropanoate features a carboxylate group attached to a propanoate backbone, with two fluorine atoms substituting at the 3-position. This unique arrangement imparts distinct chemical properties that make it valuable for various synthetic pathways. The presence of both amino and fluoro groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved metabolic stability and bioavailability. Methyl 2-amino-3,3-difluoropropanoate is no exception, as its fluorine atoms can influence the pharmacokinetic properties of drugs derived from it. Researchers have been exploring its role in developing novel therapeutic agents that target specific biological pathways.

One of the most compelling aspects of Methyl 2-amino-3,3-difluoropropanoate is its utility in constructing complex molecular frameworks. The compound serves as a building block for more intricate molecules, particularly in the synthesis of peptidomimetics and heterocyclic compounds. These derivatives have shown promise in various therapeutic areas, including oncology and anti-inflammatory treatments.

The synthesis of Methyl 2-amino-3,3-difluoropropanoate involves multi-step reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and fluorination methods, are often employed to introduce the necessary functional groups. The efficiency of these processes is crucial for scaling up production and ensuring cost-effectiveness for industrial applications.

Recent studies have highlighted the role of Methyl 2-amino-3,3-difluoropropanoate in developing kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The fluorine atoms in its structure can enhance binding affinity to target enzymes, improving the efficacy of resulting drugs. Additionally, its amino group provides a site for further functionalization, allowing researchers to tailor the molecule for specific biological activities.

The growing body of research on Methyl 2-amino-3,3-difluoropropanoate underscores its importance in modern drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area. By leveraging cutting-edge synthetic methodologies and computational modeling, scientists are uncovering new applications for this compound that could revolutionize therapeutic approaches.

In conclusion, Methyl 2-amino-3,3-difluoropropanoate (CAS No. 1192109-65-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel drugs and synthetic intermediates. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its role in advancing medical science.